N-(3,5-DIfluoropyridin-4-yl)acetamide

• IUPAC Name: N-(3,5-difluoropyridin-4-yl)acetamide
• InChI: InChI=1S/C7H6F2N2O/c1-4(12)11-7-5(8)2-10-3-6(7)9/h2-3H,1H3,(H,10,11,12)
• InChI Key: GQJNBDXUDBHAEW-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=C(C=NC=C1F)F
• Molecular Formula: C7H6F2N2O
• Molecular Weight: 172.13 g/mol

Description

“N-(3,5-DIfluoropyridin-4-yl)acetamide” is a chemical compound with the CAS Number: 2288708-94-9. It has a molecular weight of 172.13 and its molecular formula is C7H6F2N2O.

Molecular Structure Analysis

The molecular structure of “N-(3,5-DIfluoropyridin-4-yl)acetamide” is represented by the formula C7H6F2N2O. This indicates that the compound contains seven carbon atoms, six hydrogen atoms, two fluorine atoms, two nitrogen atoms, and one oxygen atom.

Scientific Research Applications

Molecular Structure Analysis

Researchers have studied the molecular structures of similar difluoromethyl-containing compounds to understand their three-dimensional arrangements and intermolecular interactions. For instance, Boechat et al. (2011) examined the structures of two N-{2-([(5-amino-1,3,4-thiadiazol-2-yl)difluoromethyl]-4-halophenyl}acetamides, highlighting the generation of 3-D arrays via various hydrogen bonds and π interactions, which could be relevant for "N-(3,5-Difluoropyridin-4-yl)acetamide" in understanding its crystalline and molecular properties Boechat, M., Bastos, M., Maciel, L. C., Kover, W. B., Wardell, S., & Wardell, J. (2011). Journal of Chemical Crystallography, 41, 874-879.

Synthesis of Novel Compounds

The compound's utility as a precursor in synthesizing novel derivatives with potential biological activities has been explored. Kuznecovs et al. (2020) described the synthesis of a fluorinated derivative of Sigma-1 receptor modulator E1R, which involves transformations hinting at the potential routes for modifying "N-(3,5-Difluoropyridin-4-yl)acetamide" to achieve desired pharmacological profiles Kuznecovs, J., Baskevics, V., Orlova, N., Belyakov, S., Domraceva, I., Vorona, M., & Veinberg, G. (2020). Chemistry of Heterocyclic Compounds, 56, 1297-1301.

Anticancer and Antiviral Research

In the realm of anticancer and antiviral research, derivatives of acetamides, including those with difluoromethyl groups, have been synthesized and tested for biological activities. Evren et al. (2019) synthesized new N-(5-methyl-4-phenylthiazol-2-yl)-2-(substituted thio)acetamides and studied their anticancer activity, demonstrating the potential therapeutic applications of structurally related compounds Evren, A., Yurttaş, L., Eksellı, B., & Akalın-Çiftçi, G. (2019). Phosphorus, Sulfur, and Silicon and the Related Elements, 194, 820-828.

Photovoltaic and Optical Properties

Compounds structurally related to "N-(3,5-Difluoropyridin-4-yl)acetamide" have been evaluated for their photochemical and thermochemical properties to assess their suitability as photosensitizers in dye-sensitized solar cells (DSSCs). Mary et al. (2020) synthesized and analyzed benzothiazolinone acetamide analogs, finding them to show good light harvesting efficiency (LHE) and good free energy of electron injection, which could be an area of application for "N-(3,5-Difluoropyridin-4-yl)acetamide" Mary, Y., Yalcin, G., Mary, Y., Resmi, K. S., Thomas, R., Önkol, T., Kasap, E., & Yildiz, I. (2020). Chemical Papers, 74, 1957-1964.